Cas no 922097-86-7 (N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide)

• Product Name: N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide
• CAS No: 922097-86-7
• MF: C₂₂H₂₁N₃O₇
• MW: 439.418045759201
• CID: 6229456
• PubChem ID: 16826890
• Update Time: 2025-07-16

N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide
• F2273-0212
• N-(5-(7-ethoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-3,4,5-trimethoxybenzamide
• AKOS024635255
• N-[5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide
• 922097-86-7

• Inchi： 1S/C22H21N3O7/c1-5-30-14-8-6-7-12-9-17(31-18(12)14)21-24-25-22(32-21)23-20(26)13-10-15(27-2)19(29-4)16(11-13)28-3/h6-11H,5H2,1-4H3,(H,23,25,26)
• InChI Key： LTUUWZRFZSQFTP-UHFFFAOYSA-N
• SMILES： O1C(C2=NN=C(NC(C3C=C(C(=C(C=3)OC)OC)OC)=O)O2)=CC2C=CC=C(C1=2)OCC

Computed Properties

• Exact Mass: 439.13795002g/mol
• Monoisotopic Mass: 439.13795002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide

Introduction to N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide and Its Significance in Modern Chemical Biology

N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 922097-86-7, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The intricate architecture of this molecule, featuring a benzofuran moiety linked to an oxadiazole ring and a trimethoxybenzamide substituent, makes it a subject of intense study for researchers exploring novel pharmacological targets.

The benzofuran core is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological receptors and enzymes. In particular, the presence of the 7-ethoxy group on the benzofuran ring enhances the compound's solubility and bioavailability, which are critical factors for drug development. The oxadiazole component adds another layer of complexity, as this heterocyclic ring is frequently found in bioactive molecules and has been shown to modulate biological pathways involved in inflammation, cancer, and neurodegeneration.

One of the most compelling aspects of N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide is its potential as a drug candidate. Recent studies have highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The combination of the trimethoxybenzamide group with the benzofuran and oxadiazole moieties suggests that this molecule may possess dual or even triple functionality, making it an attractive candidate for developing next-generation therapeutics.

Current research in chemical biology emphasizes the need for innovative approaches to address complex diseases such as cancer and neurodegenerative disorders. The structural features of N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide align well with these demands. For instance, studies have shown that molecules containing the oxadiazole ring can inhibit kinases and other enzymes involved in tumor growth. Similarly, the trimethoxybenzamide moiety has been implicated in modulating inflammatory responses by interacting with specific receptors.

The synthesis and characterization of this compound have been subjects of considerable interest in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization and functional group interconversions, which are critical for achieving the desired molecular architecture. Advanced spectroscopic techniques like NMR and mass spectrometry have been employed to confirm the structural integrity of N-5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yll3 ,4 ,5 -trimethoxybenzamide. These methods provide detailed insights into the compound's electronic environment and intermolecular interactions.

In terms of biological activity, preliminary in vitro assays suggest that this compound exhibits notable effects on certain cellular pathways. Specifically, it has demonstrated potential inhibitory activity against enzymes that are overexpressed in cancer cells. This finding is particularly exciting given the high unmet medical needs associated with cancer treatment. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at relevant concentrations, which bodes well for its further development as a therapeutic agent.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been utilized to predict how N - 5 - ( 7 - eth oxy - 1 - benz o furan - 2 - yl ) - 1 , 3 , 4 - ox adia zo l - 2 - yl - 3 , 4 , 5 - trim eth oxybe nz am ide interacts with biological targets at the atomic level. These simulations help researchers understand the binding mechanism and optimize the compound's structure for improved efficacy. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce experimental costs.

Future directions for research on N - 5 - ( 7 - eth oxy - 1 - benz o furan - 2 - yl ) - 1 , 3 , 4 - ox adia zo l - 2 - yl - 3 , 4 , 5 - trim eth oxybe nz am ide include exploring its mechanism of action in greater detail. Understanding how this compound exerts its effects at a molecular level will provide valuable insights into its therapeutic potential. Furthermore, researchers are investigating ways to improve its pharmacokinetic properties through structural modifications, which could enhance its bioavailability and reduce side effects.

The development of novel therapeutics often involves collaboration across disciplines, including chemistry, biology, pharmacology, and computer science. The case of N - 5 -(7 eth oxy ben z o furan yl) ox adia zo l yl trim eth oxybe nz am ide exemplifies this interdisciplinary approach. By integrating knowledge from multiple fields, scientists can develop more effective drugs that address complex diseases more comprehensively.

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